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Compound of Interest

Compound Name: ML192

Cat. No.: B1676638

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides essential, immediate safety and logistical
information for the proper disposal of ML192, a selective ligand antagonist of GPR55.
Adherence to these procedures is critical due to the compound's potential health and
environmental hazards.[1][2]

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle ML192 with appropriate care.
The compound is harmful if swallowed and is very toxic to aquatic life with long-lasting effects.
[1] Therefore, preventing its release into the environment is a primary concern.

Personal Protective Equipment (PPE):

o Eye Protection: Safety goggles with side-shields are mandatory to prevent accidental eye
contact.[1]

o Hand Protection: Wear protective gloves to avoid skin contact.[1]
o Body Protection: Impervious clothing should be worn to protect the skin.[1]

o Respiratory Protection: Use a suitable respirator, especially in areas with inadequate
ventilation, to avoid inhalation of dust or aerosols.[1]
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Engineering Controls:
o Work in a well-ventilated area, preferably with an appropriate exhaust ventilation system.[1]

o Ensure that a safety shower and eye wash station are readily accessible.[1]

Step-by-Step Disposal Procedure

The fundamental principle for the disposal of ML192 is to treat it as hazardous chemical waste
and ensure it is handled by a licensed and approved waste disposal facility.

e Segregation: Isolate ML192 waste from other laboratory waste streams. This includes any
unused product, contaminated labware (e.g., vials, pipette tips), and contaminated PPE.

e Containerization:

o Place solid ML192 waste and contaminated materials into a clearly labeled, leak-proof,
and sealable hazardous waste container.

o For solutions containing ML192, use a designated, sealed, and labeled container for
hazardous liquid waste.

o The container must be clearly marked with the words "Hazardous Waste" and the
chemical name "ML192."

o Storage: Store the hazardous waste container in a designated, secure, and well-ventilated
area away from incompatible materials such as strong acids, alkalis, and oxidizing or
reducing agents.[1] The storage area should be cool and away from direct sunlight and
sources of ignition.[1]

o Documentation: Maintain a log of the accumulated ML192 waste, noting the quantity and
date of accumulation.

» Professional Disposal: Arrange for the collection and disposal of the ML192 waste through
an approved and licensed hazardous waste disposal company. Do not dispose of ML192
down the drain or in regular trash. The safety data sheet explicitly states to "Dispose of
contents/ container to an approved waste disposal plant."[1]
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Chemical and Physical Properties

A summary of the key chemical and physical properties of ML192 is provided in the table below

for easy reference.

Property Value

Formula C20H22N402S

Molecular Weight 382.482

CAS Number 460331-61-7

Appearance Solid

Storage Temperature -20°C (powder) or -80°C (in solvent)[1]

] N Stable under recommended storage
Chemical Stability ditions[1]
conditions

Experimental Protocols Cited

The primary guidance for the disposal of ML192 is derived from its Safety Data Sheet (SDS).
The procedures outlined are standard for the disposal of hazardous chemical waste and do not
originate from specific experimental protocols but rather from established safety and regulatory

guidelines.

ML192 Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of ML192.
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On-Site Waste Handling Professional Disposal
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Caption: Logical workflow for the proper disposal of ML192.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Health and Environment: Proper Disposal
of ML192]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676638#mI192-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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